Leuco Malachite Green-d5

Specification

• CAS No.: 947601-82-3
• Molecular Formula: C23H26N2
• Molecular Weight: 335.5 g/mol
• IUPAC Name: 4-[[4-(dimethylamino)phenyl]-(2,3,4,5,6-pentadeuteriophenyl)methyl]-N,N-dimethylaniline
• Standard InChI: InChI=1S/C23H26N2/c1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4/h5-17,23H,1-4H3/i5D,6D,7D,8D,9D
• Standard InChI Key: WZKXBGJNNCGHIC-CFEWMVNUSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C(C2=CC=C(C=C2)N(C)C)C3=CC=C(C=C3)N(C)C)[2H])[2H]
• SMILES: CN(C)C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=CC=C(C=C3)N(C)C
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=CC=C(C=C3)N(C)C

Introduction

Property	Value
IUPAC Name	4-[[4-(dimethylamino)phenyl]-(2,3,4,5,6-pentadeuteriophenyl)methyl]-N,N-dimethylaniline
Chemical Formula	C23H21D5N2
Molecular Weight	335.5 g/mol
CAS Number	947601-82-3
InChI Key	WZKXBGJNNCGHIC-CFEWMVNUSA-N

The presence of two dimethylamino groups (-N(CH3)2) contributes to the compound's electron-donating properties, influencing its reactivity and spectroscopic characteristics. The central sp3-hybridized carbon creates a tetrahedral geometry that distinguishes the leuco form from its oxidized counterpart, Malachite Green, which features a planar structure with sp2 hybridization.

Comparative Analysis with Related Compounds

Leuco Malachite Green-d5 exhibits structural similarities with other triphenylmethane derivatives while possessing unique features that differentiate it in analytical applications:

Compound	Chemical Formula	Distinctive Features
Leuco Malachite Green-d5	C23H21D5N2	Contains five deuterium atoms; enhanced stability in analytical applications
Leuco Malachite Green	C23H26N2	Non-deuterated counterpart; similar chemical properties
Malachite Green	C23H25N2+	Oxidized form; used as a dye and antimicrobial agent
Crystal Violet	C25H30N3	Additional dimethylamino group; different spectroscopic properties
Brilliant Green	C27H34N2O4S	Antiseptic properties; used in microbiology

The deuteration in Leuco Malachite Green-d5 offers significant advantages in analytical applications, particularly as an internal standard in mass spectrometry, where the mass difference allows clear differentiation from the non-deuterated analyte.

Synthesis and Preparation Methods

The preparation of Leuco Malachite Green-d5 involves specific synthetic routes and reaction conditions designed to achieve high purity and yield, essential for its application as an analytical standard.

Synthetic Pathways

The synthesis of Leuco Malachite Green-d5 typically follows a two-stage process: initial formation of the triphenylmethane structure followed by selective deuteration. The primary synthetic route involves a condensation reaction between benzaldehyde and dimethylaniline in the presence of an acid catalyst to form Leuco Malachite Green. Subsequently, the resulting compound undergoes deuteration using deuterium oxide (D2O) or other deuterating agents to replace specific hydrogen atoms with deuterium.

Reaction Conditions and Parameters

The reaction conditions for synthesizing Leuco Malachite Green-d5 require careful control to achieve the desired deuteration pattern and purity:

For the condensation step, the reaction typically proceeds under acidic conditions, with sulfuric acid or hydrochloric acid serving as common catalysts. The reaction temperature is maintained between 80-100°C, and the process requires several hours to complete. The molar ratio of benzaldehyde to dimethylaniline is typically maintained at 1:2.

The deuteration step requires specialized conditions, often involving deuterium exchange in the presence of a catalyst such as platinum or palladium. The reaction is typically conducted in deuterated solvents under controlled temperature and pressure to achieve selective deuteration of the phenyl ring.

Industrial Production Considerations

On an industrial scale, the production of Leuco Malachite Green-d5 follows similar synthetic routes but with modifications to accommodate larger quantities and optimize efficiency. The industrial process involves bulk condensation reactions in large reactors, followed by purification through recrystallization or chromatography before subjecting the product to deuteration using industrial-scale deuteration techniques.

Quality control measures, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensure the final product meets purity specifications exceeding 95%, which is crucial for its application as an analytical standard.

Chemical Reactivity and Transformation

Leuco Malachite Green-d5 participates in various chemical reactions that define its behavior in different environments and applications, with oxidation and reduction reactions being the most significant.

Oxidation-Reduction Chemistry

The most notable reaction of Leuco Malachite Green-d5 is its oxidation to form the corresponding Malachite Green derivative. This transformation occurs in the presence of oxidizing agents such as manganese dioxide, converting the colorless leuco form to the intensely colored Malachite Green. The reaction involves the removal of a hydride ion from the central carbon atom, resulting in a change from sp3 to sp2 hybridization and the formation of a conjugated system responsible for the characteristic color.

Conversely, Leuco Malachite Green-d5 can be formed through the reduction of Malachite Green. Reducing agents such as sodium borohydride can convert Malachite Green back to its leuco form by adding a hydride ion to the central carbon atom.

Reaction Parameters and Conditions

The chemical transformations of Leuco Malachite Green-d5 require specific reagents and conditions:

For oxidation reactions:

• Oxidizing agents: Manganese dioxide, hydrogen peroxide, or potassium permanganate

• Conditions: Typically acidic environment (pH 3-5)

• Temperature: Room temperature to 40°C

• Reaction time: Varies from minutes to hours depending on reagent concentration

For reduction reactions:

• Reducing agents: Sodium borohydride, sodium dithionite, or ascorbic acid

• Solvent: Methanol or ethanol

• Temperature: 0-25°C

• Reaction time: 30 minutes to 2 hours

These reaction parameters influence the yield, purity, and stability of the products, which is particularly important for analytical applications where high purity is essential.

Applications in Analytical Chemistry

Leuco Malachite Green-d5 has found extensive applications in analytical chemistry, particularly as an internal standard in mass spectrometry-based methods for detecting and quantifying triphenylmethane dyes and their metabolites.

Internal Standard in LC-MS/MS Analysis

The primary application of Leuco Malachite Green-d5, is as a deuterated internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of Malachite Green and its metabolites in various biological and environmental samples. The deuterated form improves the accuracy and reliability of measurements due to its distinct mass spectral characteristics, compensating for matrix effects and instrumental variability during LC-MS/MS workflows.

Research has demonstrated the effectiveness of Leuco Malachite Green-d5 as an internal standard for quantifying Malachite Green residues in fish tissues, achieving excellent linearity over a concentration range of 0.5-50 ng/mL, as shown in the following table:

Parameter	Value	Performance Assessment
Calibration Range	0.5-50 ng/mL	Excellent
Linearity (R² Value)	0.998	High precision
Recovery Rate	70-120%	Satisfactory

This data highlights the compound's utility in enhancing analytical precision for detecting potentially harmful dye residues in food products.

Method Validation Strategies

When employing Leuco Malachite Green-d5 in analytical methods, several validation strategies ensure reliable results:

Recovery studies using spiked samples (e.g., fish muscle) are analyzed to assess extraction efficiency, with a target of 70–120% recovery. Matrix-matched calibration involves comparing deuterated internal standard response in blank versus spiked matrices to identify ion suppression or enhancement effects. Cross-validation using orthogonal techniques (e.g., fluorescence detection) confirms LC-MS/MS results, especially in low-concentration samples (<1 ng/g).

Matrix Interference Mitigation

When quantifying Leuco Malachite Green-d5 in complex environmental or biological samples, several strategies can mitigate matrix interference:

Solid-phase extraction (SPE) using mixed-mode cationic sorbents (e.g., polymeric SCX columns) isolates Leuco Malachite Green-d5 from co-extracted lipids and pigments. Isotope dilution corrects for signal drift by normalizing analyte peak areas to the deuterated internal standard. High-resolution mass spectrometry employing Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems helps resolve isobaric interferences in complex matrices like soil or plant extracts.

Environmental Science Applications

Leuco Malachite Green-d5 plays a crucial role in environmental monitoring, particularly in assessing contamination levels of Malachite Green and its metabolites in aquatic environments.

Detection of Environmental Contaminants

In environmental science, Leuco Malachite Green-d5 serves as an internal standard for detecting and quantifying Malachite Green residues in aquaculture products and water bodies. Its use facilitates accurate assessments of contamination levels, which is essential for regulatory compliance and environmental protection.

A study investigating the removal efficiency of Malachite Green and Leuco Malachite Green from freshwater using various treatment agents utilized Leuco Malachite Green-d5 as a standard to ensure precise quantification of residual concentrations post-treatment, as shown in the following table:

Treatment Agent	Initial Concentration (mg/L)	Final Concentration (mg/L)	Removal Efficiency (%)
Zeolite	1.0	0.1	90
Humic Acid	1.0	0.2	80

These results demonstrate the effectiveness of different treatment methods in removing Malachite Green from water systems, with Leuco Malachite Green-d5 providing the analytical precision necessary for reliable assessment.

Monitoring Protocols and Standards

Environmental monitoring protocols utilizing Leuco Malachite Green-d5 typically follow specific guidelines to ensure consistent and reliable results. These protocols often include sample preparation steps such as extraction, clean-up, and concentration, followed by LC-MS/MS analysis with Leuco Malachite Green-d5 as the internal standard.

The compound's application in environmental monitoring has contributed to the development of more stringent regulatory standards for Malachite Green residues in aquaculture products and water bodies, reflecting growing concerns about the environmental and health impacts of these compounds.

Biological Research Applications

Beyond its analytical applications, Leuco Malachite Green-d5 has found utility in various biological research contexts, from staining techniques to investigations of cellular processes.

Fluorescence Microscopy and Cellular Visualization

In biological research, Leuco Malachite Green-d5 has been employed in staining protocols to visualize cellular components. Its fluorescence properties make it suitable for applications such as tracking cellular processes and studying gene expression. Research has indicated that Malachite Green derivatives, including Leuco Malachite Green-d5, influence cellular signaling pathways, providing insights into apoptosis and cell proliferation mechanisms.

Pharmaceutical Research and Anti-Cancer Investigations

Leuco Malachite Green-d5 has been under investigation for its potential anti-cancer properties, particularly against leukemia and lymphoma cells. Studies have shown that it can induce apoptosis in cancer cells through specific signaling pathways. In vitro studies have demonstrated that Leuco Malachite Green-d5 exhibited significant cytotoxic effects on cancer cell lines, leading to increased apoptosis rates compared to untreated controls.

These findings suggest potential therapeutic applications for Leuco Malachite Green-d5 or its derivatives, although further research is needed to fully understand its mechanism of action and potential side effects.

Toxicological Considerations

Understanding the toxicological profile of Leuco Malachite Green-d5 is essential for assessing its safety in various applications and its potential environmental impact.

Toxicological Profile and Health Implications

Leuco Malachite Green-d5 shares toxicological properties with its parent compound, though the deuteration may slightly alter its pharmacokinetic profile. While generally considered less toxic than Malachite Green, Leuco Malachite Green-d5 remains a potential carcinogen and mutagen requiring careful handling and exposure control.

Studies have indicated that exposure to Leuco Malachite Green can lead to various adverse effects in aquatic organisms, including alterations in cellular functions and genotoxic effects. Research has shown that Leuco Malachite Green can influence cellular uptake and distribution mechanisms in living organisms and has been associated with changes in genetic functions, raising concerns about its long-term impact on health.

Biological Interactions and Metabolic Pathways

Leuco Malachite Green-d5 has demonstrated the ability to bind to proteins and nucleic acids, which may affect its bioavailability and toxicity. This binding is significant for understanding how the compound behaves within biological systems and its potential effects on health.

Research involving the filamentous fungus Cunninghamella elegans demonstrated that Malachite Green is enzymatically reduced to Leuco Malachite Green. This biotransformation process highlights the metabolic pathways that may influence the toxicity of these compounds, providing insights into their environmental fate and potential health impacts.

Analytical Methodologies and Considerations

The effective use of Leuco Malachite Green-d5 in analytical applications requires careful attention to various methodological considerations, from sample preparation to data analysis.

Advanced Analytical Techniques

Recent developments in analytical techniques have enhanced the utility of Leuco Malachite Green-d5 in various applications. Advanced mass spectrometry methods, including high-resolution mass spectrometry and tandem mass spectrometry, have improved detection limits and selectivity for triphenylmethane dyes and their metabolites.

Novel applications of Leuco Malachite Green-d5 include its use in spectrophotometric selenium detection. The compound reacts with iodine (released from Se(IV)-KI reactions) to form Malachite Green dye, enabling ultrasensitive selenium quantification (Limit of Detection: 0.1 μg/L) in environmental and biological samples.